Cas no 23527-07-3 (2(3H)-Benzofuranone,6-ethenylhexahydro-3,6-dimethyl-7-(1-methylethenyl)-, (3S,3aS,6S,7S,7aS)-)

2(3H)-Benzofuranone,6-ethenylhexahydro-3,6-dimethyl-7-(1-methylethenyl)-, (3S,3aS,6S,7S,7aS)- structure
23527-07-3 structure
Product name:2(3H)-Benzofuranone,6-ethenylhexahydro-3,6-dimethyl-7-(1-methylethenyl)-, (3S,3aS,6S,7S,7aS)-
CAS No:23527-07-3
MF:C15H22O2
MW:234.333984851837
CID:272739
PubChem ID:556963

2(3H)-Benzofuranone,6-ethenylhexahydro-3,6-dimethyl-7-(1-methylethenyl)-, (3S,3aS,6S,7S,7aS)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzofuranone,6-ethenylhexahydro-3,6-dimethyl-7-(1-methylethenyl)-, (3S,3aS,6S,7S,7aS)-
    • 2(3H)-Benzofuranone,6-ethenylhexahydro-3,6-dimethyl-7-(1-methylethenyl)-, [3S-(3a,3aa,6a,7b,7ab)]-
    • 2(3H)-Benzofuranone,hexahydro-7-isopropenyl-3,6-dimethyl-6-vinyl-, (all-S)- (8CI)
    • Saussurealactone (6CI,7CI)
    • 2(3H)-Benzofuranone, 6-ethenylhexahydro-3,6-dimethyl-7-(1-methylethenyl)-, [3S-(3.alpha.,3a.alpha.,6.alpha.,7.beta.,7a.beta.)]-
    • CHEBI:196129
    • (all-S)-Hexahydro-7-isopropenyl-3,6-dimethyl-6-vinyl-2(3H)-benzofuranone
    • Saussurea lactone
    • 2(3H)-Benzofuranone, hexahydro-7-isopropenyl-3,6-dimethyl-6-vinyl-, (all-S)-
    • LMNJALUUIMXUQQ-UHFFFAOYSA-N
    • 6-ethenyl-3,6-dimethyl-7-prop-1-en-2-yl-3,3a,4,5,7,7a-hexahydro-1-benzouran-2-one
    • 7-Isopropenyl-3,6-dimethyl-6-vinylhexahydro-1-benzofuran-2(3H)-one #
    • 6-ethenyl-3,6-dimethyl-7-(prop-1-en-2-yl)-octahydro-1-benzofuran-2-one
    • Inchi: InChI=1S/C15H22O2/c1-6-15(5)8-7-11-10(4)14(16)17-13(11)12(15)9(2)3/h6,10-13H,1-2,7-8H2,3-5H3
    • InChI Key: LMNJALUUIMXUQQ-UHFFFAOYSA-N
    • SMILES: CC1C2CCC(C(C2OC1=O)C(=C)C)(C)C=C

Computed Properties

  • Exact Mass: 234.16206
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

2(3H)-Benzofuranone,6-ethenylhexahydro-3,6-dimethyl-7-(1-methylethenyl)-, (3S,3aS,6S,7S,7aS)- Related Literature

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